Cas no 2229444-23-7 (4-(2-bromo-4-fluorophenyl)-2-methylbutan-2-amine)

• Product Name: 4-(2-bromo-4-fluorophenyl)-2-methylbutan-2-amine
• CAS No: 2229444-23-7
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• CID: 5968638
• PubChem ID: 165683835
• Update Time: 2025-06-14

4-(2-bromo-4-fluorophenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-4-fluorophenyl)-2-methylbutan-2-amine
• 2229444-23-7
• EN300-1927467

• Inchi： 1S/C11H15BrFN/c1-11(2,14)6-5-8-3-4-9(13)7-10(8)12/h3-4,7H,5-6,14H2,1-2H3
• InChI Key： MIDDEXZGIQLORA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCC(C)(C)N)F

Computed Properties

• Exact Mass: 259.03719g/mol
• Monoisotopic Mass: 259.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2-bromo-4-fluorophenyl)-2-methylbutan-2-amine

Comprehensive Overview of 4-(2-bromo-4-fluorophenyl)-2-methylbutan-2-amine (CAS No. 2229444-23-7): Properties, Applications, and Research Insights

The compound 4-(2-bromo-4-fluorophenyl)-2-methylbutan-2-amine (CAS No. 2229444-23-7) is a brominated and fluorinated aromatic amine derivative with a unique structural framework. Its molecular formula, C₁₁H₁₃BrFN, highlights the presence of both bromo and fluoro substituents, which are critical for its chemical reactivity and potential applications. This compound belongs to a class of arylalkylamines, which are increasingly studied for their versatile roles in medicinal chemistry, material science, and agrochemical research. The inclusion of halogen atoms enhances its binding affinity and metabolic stability, making it a subject of interest in drug discovery pipelines.

In recent years, the demand for halogenated organic compounds like 4-(2-bromo-4-fluorophenyl)-2-methylbutan-2-amine has surged due to their utility in designing pharmaceutical intermediates and bioactive molecules. Researchers have explored its potential as a precursor for central nervous system (CNS) targeting agents, given the structural similarity to known neuromodulators. The 2-methylbutan-2-amine moiety, in particular, is a key pharmacophore in several FDA-approved drugs, underscoring its relevance in modern therapeutics. Additionally, the compound's fluorophenyl group contributes to enhanced lipophilicity, a property highly valued in optimizing drug delivery systems.

From a synthetic chemistry perspective, CAS No. 2229444-23-7 exemplifies the growing trend of halogenation strategies in organic synthesis. The bromo and fluoro substituents enable selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. This adaptability aligns with the broader industry shift toward green chemistry and atom-economical processes, as halogenated intermediates often reduce waste generation compared to traditional methods. Laboratories worldwide are investigating its use in catalysis and ligand design, further expanding its applicability.

The physicochemical properties of 4-(2-bromo-4-fluorophenyl)-2-methylbutan-2-amine also merit attention. Its moderate solubility in polar organic solvents (e.g., DMSO or ethanol) and stability under ambient conditions make it a practical candidate for industrial-scale production. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and structural integrity, ensuring compliance with regulatory standards. These attributes have positioned it as a valuable reference standard in quality control protocols for high-throughput screening platforms.

Beyond pharmaceuticals, this compound has garnered interest in material science for its potential role in developing organic electronic materials. The electron-withdrawing effects of the halogen atoms can modulate charge transport properties, making it a candidate for organic semiconductors or photovoltaic devices. Such interdisciplinary applications highlight its versatility and align with global trends toward sustainable energy solutions. Researchers are also probing its interactions with biopolymers, opening avenues for biomedical coatings and drug-eluting implants.

In conclusion, 4-(2-bromo-4-fluorophenyl)-2-methylbutan-2-amine (CAS No. 2229444-23-7) represents a multifaceted compound with significant promise across diverse scientific domains. Its synthesis, properties, and applications reflect the convergence of medicinal chemistry, catalysis, and materials engineering, addressing pressing challenges in health and technology. As innovation accelerates, this compound is poised to remain at the forefront of cutting-edge research, driven by its structural ingenuity and functional adaptability.